Cas no 1213610-47-9 ((alphaR)-5-Bromo-alpha-(1-methylethyl)-3-pyridinemethanamine)

• Product Name: (alphaR)-5-Bromo-alpha-(1-methylethyl)-3-pyridinemethanamine
• CAS No: 1213610-47-9
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5597045
• PubChem ID: 97006523
• Update Time: 2023-08-16

(alphaR)-5-Bromo-alpha-(1-methylethyl)-3-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• 1213610-47-9
• (alphaR)-5-Bromo-alpha-(1-methylethyl)-3-pyridinemethanamine
• DTXSID301218754

• Inchi： 1S/C9H13BrN2/c1-6(2)9(11)7-3-8(10)5-12-4-7/h3-6,9H,11H2,1-2H3/t9-/m1/s1
• InChI Key： MACHDQGVTVCRIA-SECBINFHSA-N
• SMILES： BrC1=CN=CC(=C1)[C@@H](C(C)C)N

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų